Folpet
Folpet
Folpet appears as white crystals. Used as a fungicide. Insoluble in water.
Folpet is a member of the class of phthalimides that is phthalimide in which the hydrogen attached to the nitrogen is replaced by a trichloromethylthio group. An agricultural fungicide, it has been used to control mildew, leaf spot, and other diseases in crops sice the 1950s. It has a role as an antifungal agrochemical. It is an organochlorine compound, an organosulfur compound and a phthalimide fungicide. It is functionally related to a phthalimide.
Folpet can cause cancer according to an independent committee of scientific and health experts.
Folpet is a protective leaf-fungicide. Its mode of action inhibits normal cell division of a broad spectrum of microorganisms. It is used to control cherry leaf spot, rose mildew, rose black spot, and apple scab. Used on berries, flowers, ornamentals, fruits and vegetables, and for seed- and plant-bed treatment. Also used as a fungicide in paints and plastics, and for treatment of internal and external structural surfaces of buildings. Folpet has low acute toxicity to mammals. It is slighly toxic to birds and bees, and is moderately toxic to fish, aquatic invertebrates, algae and earthworms. Folpet is very irritating to the eyes and repeated or prolonged contact leads to skin sensitization. Chronic exposure tests showed folpet to be carcinogenic in mice (but not rats). On this basis, folpet is considered possibly carcinogenic to humans.
Folpet is a member of the class of phthalimides that is phthalimide in which the hydrogen attached to the nitrogen is replaced by a trichloromethylthio group. An agricultural fungicide, it has been used to control mildew, leaf spot, and other diseases in crops sice the 1950s. It has a role as an antifungal agrochemical. It is an organochlorine compound, an organosulfur compound and a phthalimide fungicide. It is functionally related to a phthalimide.
Folpet can cause cancer according to an independent committee of scientific and health experts.
Folpet is a protective leaf-fungicide. Its mode of action inhibits normal cell division of a broad spectrum of microorganisms. It is used to control cherry leaf spot, rose mildew, rose black spot, and apple scab. Used on berries, flowers, ornamentals, fruits and vegetables, and for seed- and plant-bed treatment. Also used as a fungicide in paints and plastics, and for treatment of internal and external structural surfaces of buildings. Folpet has low acute toxicity to mammals. It is slighly toxic to birds and bees, and is moderately toxic to fish, aquatic invertebrates, algae and earthworms. Folpet is very irritating to the eyes and repeated or prolonged contact leads to skin sensitization. Chronic exposure tests showed folpet to be carcinogenic in mice (but not rats). On this basis, folpet is considered possibly carcinogenic to humans.
Brand Name:
Vulcanchem
CAS No.:
133-07-3
VCID:
VC21170819
InChI:
InChI=1S/C9H4Cl3NO2S/c10-9(11,12)16-13-7(14)5-3-1-2-4-6(5)8(13)15/h1-4H
SMILES:
C1=CC=C2C(=C1)C(=O)N(C2=O)SC(Cl)(Cl)Cl
Molecular Formula:
C9H4Cl3NO2S
Molecular Weight:
296.6 g/mol
Folpet
CAS No.: 133-07-3
Cat. No.: VC21170819
Molecular Formula: C9H4Cl3NO2S
Molecular Weight: 296.6 g/mol
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Specification
| Description | Folpet appears as white crystals. Used as a fungicide. Insoluble in water. Folpet is a member of the class of phthalimides that is phthalimide in which the hydrogen attached to the nitrogen is replaced by a trichloromethylthio group. An agricultural fungicide, it has been used to control mildew, leaf spot, and other diseases in crops sice the 1950s. It has a role as an antifungal agrochemical. It is an organochlorine compound, an organosulfur compound and a phthalimide fungicide. It is functionally related to a phthalimide. Folpet can cause cancer according to an independent committee of scientific and health experts. Folpet is a protective leaf-fungicide. Its mode of action inhibits normal cell division of a broad spectrum of microorganisms. It is used to control cherry leaf spot, rose mildew, rose black spot, and apple scab. Used on berries, flowers, ornamentals, fruits and vegetables, and for seed- and plant-bed treatment. Also used as a fungicide in paints and plastics, and for treatment of internal and external structural surfaces of buildings. Folpet has low acute toxicity to mammals. It is slighly toxic to birds and bees, and is moderately toxic to fish, aquatic invertebrates, algae and earthworms. Folpet is very irritating to the eyes and repeated or prolonged contact leads to skin sensitization. Chronic exposure tests showed folpet to be carcinogenic in mice (but not rats). On this basis, folpet is considered possibly carcinogenic to humans. |
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| CAS No. | 133-07-3 |
| Molecular Formula | C9H4Cl3NO2S |
| Molecular Weight | 296.6 g/mol |
| IUPAC Name | 2-(trichloromethylsulfanyl)isoindole-1,3-dione |
| Standard InChI | InChI=1S/C9H4Cl3NO2S/c10-9(11,12)16-13-7(14)5-3-1-2-4-6(5)8(13)15/h1-4H |
| Standard InChI Key | HKIOYBQGHSTUDB-UHFFFAOYSA-N |
| Impurities | Major impurities are unreacted phthalimide (4.5%), water & calcium carbonate (up to 2.5% each), & sulfur ... . |
| SMILES | C1=CC=C2C(=C1)C(=O)N(C2=O)SC(Cl)(Cl)Cl |
| Canonical SMILES | C1=CC=C2C(=C1)C(=O)N(C2=O)SC(Cl)(Cl)Cl |
| Colorform | Crystals from benzene Light colored powder Colorless crystals White crystals |
| Melting Point | 177 °C 350.6 |
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